Cas no 71315-37-2 (3-hydroxy-3-(4-phenylphenyl)propanoic acid)

• Product Name: 3-hydroxy-3-(4-phenylphenyl)propanoic acid
• CAS No: 71315-37-2
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 566965
• PubChem ID: 155637
• Update Time: 2025-10-28

3-hydroxy-3-(4-phenylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-propanoicacid, b-hydroxy-
• 3-hydroxy-3-(4-phenylphenyl)propanoic acid
• beta-Hydroxy-(1,1'-biphenyl)-4-propanoic acid
• Β-HYDROXY-(1,1'-BIPHENYL)-4-PROPANOIC ACID
• 3-([1,1'-Biphenyl]-4-yl)-3-hydroxypropanoic acid
• DTXSID70991633
• (1,1'-Biphenyl)-4-propanoic acid, beta-hydroxy-
• AKOS006083538
• EN300-1862106
• 71315-37-2

• Inchi： 1S/C15H14O3/c16-14(10-15(17)18)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9,14,16H,10H2,(H,17,18)
• InChI Key： FYLLNQDSIYVIED-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.23
• Boiling Point: 447.5°C at 760 mmHg
• Flash Point: 238.6°C
• Refractive Index: 1.608
• PSA: 57.53

Additional information on 3-hydroxy-3-(4-phenylphenyl)propanoic acid

3-Hydroxy-3-(4-phenylphenyl)Propanoic Acid (CAS No. 71315-37-2): A Comprehensive Overview

3-Hydroxy-3-(4-phenylphenyl)propanoic acid, also known by its CAS registry number 71315-37-2, is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic carboxylic acids and features a hydroxyl group (-OH) and a phenyl group attached to a propanoic acid backbone. The presence of the 4-phenylphenyl moiety introduces unique electronic and steric properties, making it an interesting subject for research in chemistry, pharmacology, and materials science.

The synthesis of 3-hydroxy-3-(4-phenylphenyl)propanoic acid has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as drug development. The compound's structure allows for further functionalization, enabling the creation of derivatives with enhanced bioactivity or specific physical properties.

One of the most promising areas of research involving CAS No. 71315-37-2 is its application in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has led to its investigation as a potential lead compound in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them valuable candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 3-hydroxy-3-(4-phenylphenyl)propanoic acid has garnered attention in the field of materials science. Its aromatic structure and hydroxyl group make it suitable for use in the synthesis of advanced polymers and organic semiconductors. Recent research has demonstrated that incorporating this compound into polymer frameworks can significantly enhance their mechanical strength and thermal stability, opening new possibilities for its use in high-performance materials.

The environmental impact of CAS No. 71315-37-2 has also been a topic of interest. Studies on its biodegradation and toxicity profiles have provided valuable insights into its safety for industrial and biomedical applications. Researchers have found that the compound exhibits low toxicity towards aquatic organisms, suggesting that it can be safely used in environmentally friendly processes.

Furthermore, the spectroscopic properties of 3-hydroxy-3-(4-phenylphenyl)propanoic acid have been extensively characterized using techniques such as UV-vis spectroscopy, NMR, and X-ray crystallography. These studies have provided detailed information about its molecular geometry, electronic transitions, and crystal structure, which are essential for understanding its reactivity and behavior in different chemical environments.

Recent collaborative efforts between academic institutions and industry have focused on scaling up the production of CAS No. 71315-37-2 while maintaining high purity levels. The development of cost-effective synthesis routes and efficient purification methods has significantly improved the feasibility of large-scale production, making this compound more accessible for both research and commercial applications.

In conclusion, 3-hydroxy-3-(4-phenylphenyl)propanoic acid (CAS No. 71315-37-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool for addressing current challenges in drug discovery, materials science, and sustainable chemistry.